Cas no 2228891-64-1 (2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid)

• Product Name: 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid
• CAS No: 2228891-64-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6536514
• PubChem ID: 165639416
• Update Time: 2025-06-25

2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid
• 2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl]acetic acid
• EN300-1728174
• 2228891-64-1

• Inchi： 1S/C9H11NO4/c1-10-6(5-8(11)12)3-4-7(10)9(13)14-2/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： FIMIGJPRIBRMFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CC(=O)O)N1C)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid

Introduction to 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid (CAS No. 2228891-64-1)

2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid, identified by its CAS number 2228891-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a methylpyrrole core conjugated with a methoxycarbonyl group and an acetic acid side chain, positions it as a versatile scaffold for further chemical modifications and functionalization.

The methoxycarbonyl group (also known as an ester group) at the 2-position of the pyrrole ring introduces a polar, hydrophilic moiety that enhances solubility in polar solvents while maintaining interactions with biological targets. This feature is particularly valuable in drug design, where optimal solubility and bioavailability are critical factors. Additionally, the presence of a methyl group at the 1-position of the pyrrole ring contributes to steric hindrance, which can influence binding affinity and selectivity in enzyme or receptor interactions.

The acetic acid side chain at the 2-position provides a carboxylic acid functionality, which can participate in hydrogen bonding interactions or be further derivatized into esters, amides, or other pharmacophores. This versatility makes 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates and bioactive probes.

In recent years, there has been growing interest in pyrrole derivatives due to their reported roles in various biological processes. For instance, studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of certain pyrrole-based compounds. The specific structural features of 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid, such as the methylpyrrole core and the ester group, may contribute to its potential biological activity by modulating interactions with target proteins or enzymes.

One notable area of research involves the use of pyrrole derivatives as inhibitors or modulators of metabolic pathways. The acetic acid side chain, for example, could interact with enzymes involved in fatty acid metabolism or other metabolic pathways, potentially leading to therapeutic effects. Additionally, the methoxycarbonyl group may serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

Recent advancements in computational chemistry and high-throughput screening have enabled more efficient identification of promising drug-like molecules. Compounds like 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid are often screened computationally to predict their binding modes and potential interactions with biological targets. These computational approaches can accelerate the discovery process by prioritizing molecules with high predicted affinity and selectivity.

The synthesis of 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include functionalization of the pyrrole ring followed by introduction of the ester and acetic acid side chains. Advances in synthetic methodologies have improved both yield and purity, making it more feasible to produce this compound on a larger scale for research purposes.

In conclusion, 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid (CAS No. 2228891-64-1) represents an intriguing compound with potential applications in pharmaceutical research and drug development. Its unique structural features—particularly the methylpyrrole core, the methoxycarbonyl group, and the acetic acid side chain—make it a versatile scaffold for further exploration. As research continues to uncover new biological functions and synthetic strategies for pyrrole derivatives, compounds like this are likely to play an increasingly important role in medicinal chemistry and bioorganic synthesis.